![molecular formula C15H17NO3S B253382 3,4-dimethoxy-N-[2-(2-thienyl)ethyl]benzamide](/img/structure/B253382.png)
3,4-dimethoxy-N-[2-(2-thienyl)ethyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,4-dimethoxy-N-[2-(2-thienyl)ethyl]benzamide, also known as 2C-T-4, is a chemical compound that belongs to the family of phenethylamines. This compound has gained attention in the scientific community due to its potential applications in research studies related to neuroscience and pharmacology.
Mechanism of Action
The mechanism of action of 3,4-dimethoxy-N-[2-(2-thienyl)ethyl]benzamide involves its interaction with the serotonin receptor system. It binds to the 5-HT2A receptor and activates it, leading to the release of various neurotransmitters such as dopamine and norepinephrine. This activation of the receptor system is responsible for the psychoactive effects of the compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are primarily related to its interaction with the serotonin receptor system. It has been shown to induce various psychoactive effects such as altered perception, mood, and cognition. Additionally, it has been reported to have stimulant and entactogenic effects.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using 3,4-dimethoxy-N-[2-(2-thienyl)ethyl]benzamide in lab experiments is its ability to activate the serotonin receptor system, which is involved in various physiological processes. This makes it a useful tool for studying the role of this receptor system in various physiological and pathological conditions. However, one of the limitations of using this compound is its psychoactive effects, which can make it difficult to interpret the results of experiments.
Future Directions
There are several future directions for research studies related to 3,4-dimethoxy-N-[2-(2-thienyl)ethyl]benzamide. One of the primary areas of focus is the study of its potential therapeutic applications, particularly in the treatment of psychiatric disorders such as depression and anxiety. Additionally, there is a need for further research to understand the long-term effects of this compound on the brain and the body. Finally, there is a need for the development of more selective agonists of the serotonin receptor system, which can help to minimize the psychoactive effects of this compound.
Synthesis Methods
The synthesis of 3,4-dimethoxy-N-[2-(2-thienyl)ethyl]benzamide involves the reaction of 2-thiophenethylamine with 3,4-dimethoxybenzoyl chloride in the presence of a base such as triethylamine. The reaction takes place at low temperature and yields the desired compound as a white crystalline solid. The purity of the compound can be improved by recrystallization from a suitable solvent.
Scientific Research Applications
3,4-dimethoxy-N-[2-(2-thienyl)ethyl]benzamide has been used in various research studies related to neuroscience and pharmacology. One of the primary applications of this compound is in the study of the serotonin receptor system. It has been shown to be a potent agonist of the 5-HT2A receptor, which is involved in various physiological processes such as perception, cognition, and mood regulation.
properties
Molecular Formula |
C15H17NO3S |
---|---|
Molecular Weight |
291.4 g/mol |
IUPAC Name |
3,4-dimethoxy-N-(2-thiophen-2-ylethyl)benzamide |
InChI |
InChI=1S/C15H17NO3S/c1-18-13-6-5-11(10-14(13)19-2)15(17)16-8-7-12-4-3-9-20-12/h3-6,9-10H,7-8H2,1-2H3,(H,16,17) |
InChI Key |
XRHOPZCWWGYHSB-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C(C=C1)C(=O)NCCC2=CC=CS2)OC |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NCCC2=CC=CS2)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.